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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sulfuryl fluoride
(SO₂F₂) in various organic solvents. The information is curated for professionals in research,

scientific, and drug development fields who require precise data and methodologies for their

work.

Core Data Presentation
The solubility of sulfuryl fluoride, a colorless and odorless gas, is a critical parameter in its

application as a fumigant and in other chemical processes. Its dissolution in organic solvents is

influenced by factors such as temperature and pressure. Generally, the solubility of sulfuryl
fluoride in organic solvents increases with increasing pressure and decreases with increasing

temperature.[1][2]

Quantitative Solubility Data
The following tables summarize the available quantitative data on the solubility of sulfuryl
fluoride in a range of organic solvents.

Table 1: Solubility in Various Organic Solvents at 24.7 ± 0.3 °C
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Solvent Solubility (g/kg of solvent)

Acetone 71[3]

Ethyl Acetate 59[3]

Methanol 33[3]

1,2-Dichloroethane 25[3]

Xylene 25[3]

n-Heptane 22[3]

Table 2: Solubility in Various Organic Solvents (Units as Reported)

Solvent Temperature (°C) Solubility

Ethanol - 0.24 - 0.27 L/L[4]

Toluene - 2.1 - 2.2 L/L[4]

Carbon Tetrachloride - 1.36 - 1.38 L/L[4]

Alcohol - 24-27 ml gas/100 ml[4][5][6]

Toluene - 210-220 ml gas/100 ml[4][5][6]

Carbon Tetrachloride - 136-138 ml gas/100 ml[4][5][6]

Table 3: Solubility in Select Solvents over a Range of Temperatures and Pressures

Studies have been conducted on the solubility of sulfuryl fluoride in propylene carbonate

(PC), tributyl phosphate (TBP), and N-methylpyrrolidone (NMP) at pressures up to 600 kPa and

temperatures ranging from 293.15 to 313.15 K.[1][2] In these solvents, the solubility of SO₂F₂

was found to increase with increasing pressure and decrease with increasing temperature,

indicating a physical dissolution process.[1][2] The order of solubility in these three solvents

was TBP > PC > NMP.[2]

Furthermore, the solubility of sulfuryl fluoride has been investigated in eight biobased

solvents at temperatures from 283.15 to 323.15 K and pressures up to 600 kPa.[2][7] These
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biobased solvents demonstrated significantly larger absorption capacities for SO₂F₂ than water.

[2][7]

Experimental Protocols
A key methodology for determining the solubility of sulfuryl fluoride in organic solvents is the

isochoric saturation method.[1][2] This technique is suitable for measuring the solubility of

gases in liquids at various temperatures and pressures.

Isochoric Saturation Method
The isochoric saturation method involves the following general steps:

System Preparation: A known amount of the solvent is placed into a thermostated equilibrium

cell of a known volume. The cell is then evacuated to remove any residual air.

Gas Introduction: A known amount of sulfuryl fluoride gas is introduced into the equilibrium

cell.

Equilibration: The mixture is agitated at a constant temperature until thermodynamic

equilibrium between the gas and liquid phases is reached. This is typically indicated by a

stable pressure reading.

Data Acquisition: The equilibrium pressure and temperature are recorded.

Calculation of Solubility: The amount of dissolved gas is determined by a mass balance,

considering the initial amounts of gas and solvent, the volume of the gas phase, and the

equilibrium pressure and temperature. The solubility is then calculated in appropriate units,

such as mole fraction or grams per kilogram of solvent.

This process is repeated at different temperatures and initial gas pressures to determine the

solubility over a range of conditions.

Visualizations
Logical Relationship of Factors Affecting Solubility
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The solubility of sulfuryl fluoride in organic solvents is primarily governed by temperature and

pressure. The following diagram illustrates this relationship.

Factors Affecting Solubility
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Caption: Factors influencing sulfuryl fluoride solubility.
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Experimental Workflow for Isochoric Saturation Method
The diagram below outlines the typical experimental workflow for determining the solubility of

sulfuryl fluoride using the isochoric saturation method.
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Caption: Workflow of the isochoric saturation method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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